Cas no 827579-40-8 (Benzene, 1-(2,4-dichlorophenoxy)-3-fluoro-2-nitro-)

Benzene, 1-(2,4-dichlorophenoxy)-3-fluoro-2-nitro- structure
827579-40-8 structure
Product Name:Benzene, 1-(2,4-dichlorophenoxy)-3-fluoro-2-nitro-
CAS No:827579-40-8
MF:C12H6Cl2FNO3
MW:302.085344791412
CID:683743
PubChem ID:55100943
Update Time:2025-04-19

Benzene, 1-(2,4-dichlorophenoxy)-3-fluoro-2-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-(2,4-dichlorophenoxy)-3-fluoro-2-nitro-
    • 1-(2,4-dichlorophenoxy)-3-fluoro-2-nitrobenzene
    • WKKXJNNFQFNTPN-UHFFFAOYSA-N
    • SCHEMBL5089480
    • 827579-40-8
    • AKOS006112934
    • DTXSID90716860
    • Inchi: 1S/C12H6Cl2FNO3/c13-7-4-5-10(8(14)6-7)19-11-3-1-2-9(15)12(11)16(17)18/h1-6H
    • InChI Key: WKKXJNNFQFNTPN-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1OC1C=CC=C(C=1[N+](=O)[O-])F)Cl

Computed Properties

  • Exact Mass: 300.9708766g/mol
  • Monoisotopic Mass: 300.9708766g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 55Ų
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